Cas no 802602-41-1 (4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI))

4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI) structure
802602-41-1 structure
Product name:4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI)
CAS No:802602-41-1
MF:C15H19N
MW:213.31806397438
CID:713814

4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI)
    • 4,9-Ethanobenz[f]isoindoline,3aalpha,4alpha,9alpha,9aalpha-tetrahydro-2-methyl-(8CI)
    • PubChem ID: 45097331
    • 4,9-Ethanobenz[f]isoindoline, 3aα,4α,9α,9aα-tetrahydro-2-methyl- (8CI)
    • Inchi: 1S/C15H19N/c1-16-8-14-12-6-7-13(15(14)9-16)11-5-3-2-4-10(11)12/h2-5,12-15H,6-9H2,1H3
    • InChI Key: LGXXNTUVFOBMBN-UHFFFAOYSA-N
    • SMILES: N1(C([H])([H])[H])C([H])([H])C2([H])C3([H])C4=C([H])C([H])=C([H])C([H])=C4C([H])(C([H])([H])C3([H])[H])C2([H])C1([H])[H]

Computed Properties

  • Exact Mass: 213.152
  • Monoisotopic Mass: 213.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2

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